Cas no 2237226-47-8 ((5R)-5-Methyl-1-(4-nitrophenyl)sulfonyl-pyrrolidin-2-one)
(5R)-5-Methyl-1-(4-nitrophenyl)sulfonyl-pyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- F89673
- 2237226-47-8
- (5R)-5-METHYL-1-(4-NITROPHENYL)SULFONYL-PYRROLIDIN-2-ONE
- (5R)-5-Methyl-1-(4-nitrophenyl)sulfonyl-pyrrolidin-2-one
-
- Inchi: 1S/C11H12N2O5S/c1-8-2-7-11(14)12(8)19(17,18)10-5-3-9(4-6-10)13(15)16/h3-6,8H,2,7H2,1H3/t8-/m1/s1
- InChI Key: CWKVSFAOHGPSCT-MRVPVSSYSA-N
- SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(N1C(CC[C@H]1C)=O)(=O)=O
Computed Properties
- Exact Mass: 284.04669266g/mol
- Monoisotopic Mass: 284.04669266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 470
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 109Ų
(5R)-5-Methyl-1-(4-nitrophenyl)sulfonyl-pyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1316595-100mg |
(5R)-5-methyl-1-(4-nitrophenyl)sulfonyl-pyrrolidin-2-one |
2237226-47-8 | 97% | 100mg |
$210 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1316595-250MG |
(5R)-5-methyl-1-(4-nitrophenyl)sulfonyl-pyrrolidin-2-one |
2237226-47-8 | 97% | 250mg |
$330 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1316595-500MG |
(5R)-5-methyl-1-(4-nitrophenyl)sulfonyl-pyrrolidin-2-one |
2237226-47-8 | 97% | 500mg |
$475 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1316595-1G |
(5R)-5-methyl-1-(4-nitrophenyl)sulfonyl-pyrrolidin-2-one |
2237226-47-8 | 97% | 1g |
$680 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1316595-5G |
(5R)-5-methyl-1-(4-nitrophenyl)sulfonyl-pyrrolidin-2-one |
2237226-47-8 | 97% | 5g |
$2045 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1316595-10G |
(5R)-5-methyl-1-(4-nitrophenyl)sulfonyl-pyrrolidin-2-one |
2237226-47-8 | 97% | 10g |
$3415 | 2024-07-21 | |
| 1PlusChem | 1P027OI0-100mg |
(5R)-5-methyl-1-(4-nitrophenyl)sulfonyl-pyrrolidin-2-one |
2237226-47-8 | 95.00% | 100mg |
$161.00 | 2023-12-18 | |
| 1PlusChem | 1P027OI0-250mg |
(5R)-5-methyl-1-(4-nitrophenyl)sulfonyl-pyrrolidin-2-one |
2237226-47-8 | 95.00% | 250mg |
$269.00 | 2023-12-18 | |
| 1PlusChem | 1P027OI0-500mg |
(5R)-5-methyl-1-(4-nitrophenyl)sulfonyl-pyrrolidin-2-one |
2237226-47-8 | 95.00% | 500mg |
$385.00 | 2023-12-18 | |
| 1PlusChem | 1P027OI0-1g |
(5R)-5-methyl-1-(4-nitrophenyl)sulfonyl-pyrrolidin-2-one |
2237226-47-8 | 95.00% | 1g |
$567.00 | 2023-12-18 |
(5R)-5-Methyl-1-(4-nitrophenyl)sulfonyl-pyrrolidin-2-one Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on (5R)-5-Methyl-1-(4-nitrophenyl)sulfonyl-pyrrolidin-2-one
Introduction to (5R)-5-Methyl-1-(4-nitrophenyl)sulfonyl-pyrrolidin-2-one (CAS No. 2237226-47-8)
(5R)-5-Methyl-1-(4-nitrophenyl)sulfonyl-pyrrolidin-2-one, identified by the CAS number 2237226-47-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonylated pyrrolidinones, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of a methyl group at the 5-position and a 4-nitrophenylsulfonyl moiety at the 1-position, contribute to its distinct chemical properties and reactivity, making it a valuable scaffold for synthetic chemists and biologists.
The pyrrolidin-2-one core of this compound is a well-documented pharmacophore in medicinal chemistry, often found in bioactive molecules targeting various physiological pathways. The introduction of the sulfonyl group enhances the compound's solubility and binding affinity, which are critical factors in drug design. Furthermore, the 4-nitrophenyl substituent introduces electronic and steric effects that can modulate the compound's interactions with biological targets. These features make (5R)-5-Methyl-1-(4-nitrophenyl)sulfonyl-pyrrolidin-2-one a promising candidate for further exploration in therapeutic applications.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that sulfonylated pyrrolidinones exhibit potential as inhibitors of enzymes involved in inflammation, cancer, and neurodegenerative diseases. The stereochemistry at the 5-position, specifically the (5R) configuration, plays a crucial role in determining the compound's efficacy and selectivity. This has led to increased interest in synthesizing and evaluating enantiomerically pure derivatives of this class.
One of the most compelling aspects of (5R)-5-Methyl-1-(4-nitrophenyl)sulfonyl-pyrrolidin-2-one is its versatility as a building block for more complex drug candidates. Researchers have leveraged its scaffold to develop novel molecules with enhanced pharmacokinetic properties and reduced side effects. For instance, modifications to the nitro group or the methyl substituent can alter the compound's metabolic stability and bioavailability, which are essential considerations in drug development.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired stereocenter efficiently. These methods not only improve scalability but also enable access to complex derivatives for structure-activity relationship (SAR) studies.
In terms of biological evaluation, preliminary studies on (5R)-5-Methyl-1-(4-nitrophenyl)sulfonyl-pyrrolidin-2-one have revealed promising results in vitro. The compound has demonstrated inhibitory activity against certain kinases and proteases implicated in disease pathways. Additionally, its interaction with biological targets suggests potential therapeutic benefits in areas such as oncology and immunomodulation. These findings underscore the importance of further investigation into this compound's mechanism of action.
The integration of machine learning algorithms into drug discovery has accelerated the process of identifying promising candidates like (5R)-5-Methyl-1-(4-nitrophenyl)sulfonyl-pyrrolidin-2-one. By analyzing large datasets of chemical structures and their biological activities, researchers can predict novel derivatives with enhanced potency and selectivity. This approach has already led to several breakthroughs in identifying lead compounds for clinical development.
The future prospects for this compound are bright, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic indications. Collaborative efforts between synthetic chemists, biochemists, and clinicians will be crucial in translating laboratory findings into tangible therapeutic benefits for patients worldwide.
As our understanding of disease mechanisms continues to evolve, compounds like (5R)-5-Methyl-1-(4-nitrophenyl)sulfonyl-pyrrolidin-2-one will play an increasingly important role in developing next-generation therapeutics. Their unique structural features offer a rich foundation for innovation, driving progress across multiple therapeutic areas.
2237226-47-8 ((5R)-5-Methyl-1-(4-nitrophenyl)sulfonyl-pyrrolidin-2-one) Related Products
- 918134-15-3(Benzenesulfonamide, 4-nitro-N-[[(2S)-5-oxo-2-pyrrolidinyl]methyl]-)
- 326898-48-0(1-[(4-nitrophenyl)sulfonyl]-4-piperidinecarboxamide)
- 875930-46-4(PYRROLIDINE, 2,5-DIMETHYL-1-[(4-NITROPHENYL)SULFONYL]-, (2S,5S)-)
- 104654-25-3(2-Azetidinone, 1-[(4-nitrophenyl)sulfonyl]-4-phenyl-)
- 875930-44-2(2-METHYL-1-[(4-NITROPHENYL)SULFONYL]PYRROLIDINE)
- 847069-17-4(2-Pyrrolidinecarboxamide, N-[(4-nitrophenyl)sulfonyl]-, (2S)-)
- 875930-48-6(PYRROLIDINE, 2,5-DIMETHYL-1-[(4-NITROPHENYL)SULFONYL]-, (2R,5R)-)
- 85845-60-9(HEXANAMIDE, N,N-DIETHYL-6-[[(3-NITROPHENYL)SULFONYL]AMINO]-)
- 109948-01-8(Butanediamide, N-butyl-N'-[(4-nitrophenyl)sulfonyl]-)
- 191467-26-2(2-AZABICYCLO[2.2.1]HEPT-5-EN-3-ONE, 2-[(4-NITROPHENYL)SULFONYL]-)